Cas no 2503207-46-1 (thieno3,2-bthiophene-2-sulfonyl chloride)

• Product Name: thieno3,2-bthiophene-2-sulfonyl chloride
• CAS No: 2503207-46-1
• MF: C₆H₃ClO₂S₃
• MW: 238.734816789627
• MDL: MFCD32859545
• CID: 5670467
• PubChem ID: 155821947
• Update Time: 2025-10-31

thieno3,2-bthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-26977437
• SCHEMBL23568782
• Thieno[3,2-b]thiophene-2-sulfonyl chloride
• 2503207-46-1
• CS-0491535
• Thieno[3,2-b]thiophene-5-sulfonyl chloride
• thieno3,2-bthiophene-2-sulfonyl chloride

• MDL： MFCD32859545
• Inchi： 1S/C6H3ClO2S3/c7-12(8,9)6-3-5-4(11-6)1-2-10-5/h1-3H
• InChI Key： BXAJDJLURXQMQM-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2=C(C=CS2)S1)(=O)=O

Computed Properties

• Exact Mass: 237.8983705g/mol
• Monoisotopic Mass: 237.8983705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99Ų

Additional information on thieno3,2-bthiophene-2-sulfonyl chloride

Thieno[3,2-b]thiophene-2-sulfonyl Chloride (CAS No. 2503207-46-1): A Versatile Building Block in Modern Pharmaceutical and Material Sciences

Thieno[3,2-b]thiophene-2-sulfonyl chloride, with the chemical identifier CAS No. 2503207-46-1, represents a critical intermediate in the synthesis of advanced pharmaceutical compounds and functional materials. This sulfur-containing heterocyclic derivative exhibits unique chemical reactivity and structural versatility, making it a pivotal component in the development of novel therapeutics and high-performance materials. Recent advancements in medicinal chemistry and materials science have further highlighted the importance of Thieno[3,2-b]thiophene-2-sulfonyl chloride as a key scaffold for drug discovery and functional polymer synthesis.

The molecular architecture of Thieno[3,2-b]thiophene-2-sulfonyl chloride is characterized by a fused thiophene ring system, where the sulfonyl chloride group (–SO₂Cl) is strategically positioned at the 2-position of the thiophene ring. This structural feature enables the compound to participate in various chemical transformations, including nucleophilic substitution, electrophilic addition, and cross-coupling reactions. The inherent reactivity of the sulfonyl chloride functionality allows for the synthesis of diverse derivatives, which are widely explored in pharmaceutical and material applications.

Recent studies have demonstrated the utility of Thieno[3,2-b]thiophene-2-sulde in the design of small molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of a series of Thieno[3,2-b]thiophene-2-sulfonyl chloride-based compounds with potent inhibitory activity against the kinase family, which are implicated in cancer progression. These findings underscore the potential of this compound as a scaffold for the development of targeted therapies in oncology.

In the field of materials science, Thieno[3,2-b]thiophene-2-sulfonyl chloride has emerged as a promising precursor for the fabrication of conductive polymers and organic semiconductors. A 2024 study published in Advanced Materials highlighted its role in the synthesis of conjugated polymers with enhanced charge transport properties. These materials are being explored for applications in flexible electronics, optoelectronics, and energy storage devices, where their tunable electronic properties offer significant advantages.

The synthesis of Thieno[3,2-b]thiophene-2-sulfonyl chloride typically involves multi-step organic reactions, including the formation of the thiophene ring system and the introduction of the sulfonyl chloride group. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly synthetic routes. For example, a 2023 study in Organic Letters described a novel catalytic method for the selective sulfonation of thiophene derivatives, which significantly improves the yield and purity of Thieno[3,2-b]thiophene-2-sulfonyl chloride.

The biological activity of Thieno[3,2-b]thiophene-2-sulfonyl chloride has been extensively investigated in preclinical studies. One notable study from 2023, published in Drug Discovery Today, revealed its potential as a modulator of ion channels, which are critical targets for the treatment of neurological disorders. These findings suggest that derivatives of Thieno[3,2-b]thiophene-2-sulfonyl chloride could be developed into novel therapeutics for conditions such as epilepsy and neurodegenerative diseases.

In addition to its pharmaceutical applications, Thieno[3,2-b]thiophene-2-sulfonyl chloride is also being explored for its role in the development of smart materials with responsive properties. A 2024 paper in ACS Applied Materials & Interfaces described the use of this compound in the synthesis of stimuli-responsive hydrogels that exhibit reversible phase transitions in response to changes in pH or temperature. Such materials have potential applications in drug delivery systems and tissue engineering.

The reactivity of the sulfonyl chloride group in Thieno[3,2-b]thiophene-2-sulfonyl chloride makes it an ideal candidate for conjugation with various functional groups, including amino acids, peptides, and nucleotides. This versatility has led to its use in the development of bioconjugates for diagnostic and therapeutic applications. For example, a 2023 study in Biomaterials demonstrated the utility of Thieno[3,2-b]thiophene-2-sulfonyl chloride-based conjugates in the targeted delivery of anti-cancer drugs to specific cell types, enhancing treatment efficacy while minimizing systemic toxicity.

Despite its promising applications, the synthesis and handling of Thieno[3,2-b]thiophene-2-sulfonyl chloride require careful consideration of safety and environmental factors. The use of solvent-free conditions and catalytic methods has been shown to reduce the generation of hazardous byproducts, aligning with the principles of green chemistry. Researchers are also exploring the possibility of recycling and reusing reaction intermediates to minimize waste and improve sustainability in the production of this compound.

As the demand for innovative pharmaceuticals and advanced materials continues to grow, the role of Thieno[3,2-b]thiophene-2-sulfonyl chloride is expected to expand further. Ongoing research into its chemical properties and biological activities is likely to uncover new applications in both healthcare and technology. The compound's structural adaptability and functional versatility make it a valuable asset in the quest for solutions to complex scientific challenges.